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  4. (4E)-5-(4-Bromophenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[(4-fluorophenyl)-hydroxymethylidene]pyrrolidine-2,3-dione
(4E)-5-(4-Bromophenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[(4-fluorophenyl)-hydroxymethylidene]pyrrolidine-2,3-dione (4E)-5-(4-Bromophenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[(4-fluorophenyl)-hydroxymethylidene]pyrrolidine-2,3-dione
Brand Name: Vulcanchem
CAS No.: 618420-70-5
VCID: VC0384584
InChI: InChI=1S/C26H18BrFN2O3S/c1-2-14-3-12-19-20(13-14)34-26(29-19)30-22(15-4-8-17(27)9-5-15)21(24(32)25(30)33)23(31)16-6-10-18(28)11-7-16/h3-13,22,31H,2H2,1H3/b23-21+
SMILES: CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C4=CC=C(C=C4)F)O)C(=O)C3=O)C5=CC=C(C=C5)Br
Molecular Formula: C26H18BrFN2O3S
Molecular Weight: 537.4g/mol

(4E)-5-(4-Bromophenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[(4-fluorophenyl)-hydroxymethylidene]pyrrolidine-2,3-dione

CAS No.: 618420-70-5

Main Products

VCID: VC0384584

Molecular Formula: C26H18BrFN2O3S

Molecular Weight: 537.4g/mol

(4E)-5-(4-Bromophenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[(4-fluorophenyl)-hydroxymethylidene]pyrrolidine-2,3-dione - 618420-70-5

CAS No. 618420-70-5
Product Name (4E)-5-(4-Bromophenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[(4-fluorophenyl)-hydroxymethylidene]pyrrolidine-2,3-dione
Molecular Formula C26H18BrFN2O3S
Molecular Weight 537.4g/mol
IUPAC Name (4E)-5-(4-bromophenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[(4-fluorophenyl)-hydroxymethylidene]pyrrolidine-2,3-dione
Standard InChI InChI=1S/C26H18BrFN2O3S/c1-2-14-3-12-19-20(13-14)34-26(29-19)30-22(15-4-8-17(27)9-5-15)21(24(32)25(30)33)23(31)16-6-10-18(28)11-7-16/h3-13,22,31H,2H2,1H3/b23-21+
Standard InChIKey GUNMZNGXYWSPOT-XTQSDGFTSA-N
Isomeric SMILES CCC1=CC2=C(C=C1)N=C(S2)N3C(/C(=C(/C4=CC=C(C=C4)F)\O)/C(=O)C3=O)C5=CC=C(C=C5)Br
SMILES CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C4=CC=C(C=C4)F)O)C(=O)C3=O)C5=CC=C(C=C5)Br
Canonical SMILES CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C4=CC=C(C=C4)F)O)C(=O)C3=O)C5=CC=C(C=C5)Br
PubChem Compound 5877151
Last Modified Nov 11 2021
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